Cas no 1549858-32-3 (5-Amino-2-methanesulfonylbenzonitrile)

• Product Name: 5-Amino-2-methanesulfonylbenzonitrile
• CAS No: 1549858-32-3
• MF: C₈H₈N₂O₂S
• MW: 196.226320266724
• CID: 4605487
• Update Time: 2025-06-08

5-Amino-2-methanesulfonylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-methanesulfonylbenzonitrile
• Benzonitrile, 5-amino-2-(methylsulfonyl)-

• Inchi： 1S/C8H8N2O2S/c1-13(11,12)8-3-2-7(10)4-6(8)5-9/h2-4H,10H2,1H3
• InChI Key： JXXZJIAPUXJKBB-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(N)=CC=C1S(C)(=O)=O

Additional information on 5-Amino-2-methanesulfonylbenzonitrile

Comprehensive Overview of 5-Amino-2-methanesulfonylbenzonitrile (CAS No. 1549858-32-3)

5-Amino-2-methanesulfonylbenzonitrile, with the CAS number 1549858-32-3, is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the benzonitrile family, characterized by its unique methanesulfonyl and amino functional groups, which contribute to its reactivity and versatility in various applications. Researchers and chemists often seek this compound for its potential in developing novel drug intermediates and agrochemicals.

The growing interest in 5-Amino-2-methanesulfonylbenzonitrile is driven by its role in medicinal chemistry and drug discovery. Recent studies highlight its utility in designing kinase inhibitors and other bioactive molecules, addressing pressing healthcare challenges such as cancer and inflammatory diseases. The compound's nitrile group and sulfonyl moiety make it a valuable building block for constructing complex molecular architectures, aligning with the increasing demand for highly functionalized intermediates in modern synthetic chemistry.

From an industrial perspective, CAS 1549858-32-3 is often discussed in the context of green chemistry and sustainable synthesis. As environmental regulations tighten, manufacturers are exploring eco-friendly routes to produce such compounds, minimizing waste and energy consumption. This trend resonates with the broader shift toward sustainable pharmaceutical production, a topic frequently searched in academic and industrial forums.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize 5-Amino-2-methanesulfonylbenzonitrile, ensuring its purity and stability. These methods are critical for quality control, especially when the compound is used in high-value applications like API synthesis or material science. Researchers also investigate its solubility and thermal stability to optimize reaction conditions, addressing common queries in chemical databases and forums.

The compound's relevance extends to academic research, where it serves as a model substrate for studying electrophilic aromatic substitution and catalytic transformations. Such studies often explore its reactivity with palladium catalysts or organometallic reagents, topics frequently searched by chemistry students and professionals. Additionally, its potential in crystallography and molecular docking simulations makes it a subject of interest in computational chemistry circles.

In summary, 5-Amino-2-methanesulfonylbenzonitrile (1549858-32-3) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and academic research. Its structural features and reactivity profile position it as a key player in advancing drug development and sustainable chemistry. As the scientific community continues to explore its potential, this compound remains a focal point for innovation and discovery.